Cas no 1005308-46-2 (N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1005308-46-2
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6044903
• PubChem ID: 18568103
• Update Time: 2025-07-22

N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide
• AKOS004951950
• N-(4-(2-(butylamino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• 1005308-46-2
• F2202-0800
• N-[4-[2-(butylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C17H19N3O4S/c1-2-3-6-18-15(21)8-12-9-25-17(19-12)20-16(22)11-4-5-13-14(7-11)24-10-23-13/h4-5,7,9H,2-3,6,8,10H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key： YLZVSTIVSWWKQY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCCC)=O)N=C1NC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 118Ų

Additional information on N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide

Introduction to N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1005308-46-2)

N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1005308-46-2, represents a convergence of heterocyclic chemistry and biologically active molecular design. Its molecular framework incorporates elements such as a thiazole ring and a benzodioxole moiety, which are well-documented for their potential in modulating various biological pathways.

The structural composition of N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide is characterized by the presence of multiple functional groups, including a butylcarbamoyl substituent and a carboxamide group. These features contribute to the compound's reactivity and its ability to interact with biological targets in diverse ways. The thiazole ring, in particular, is a key pharmacophore that has been extensively studied for its role in antimicrobial, anti-inflammatory, and anti-cancer applications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The benzodioxole moiety, another prominent feature of this molecule, is known for its ability to enhance binding affinity and selectivity when interacting with biological receptors. This has made it a valuable component in the design of drugs targeting neurological disorders, cardiovascular diseases, and other metabolic conditions.

The synthesis of N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the butylcarbamoyl group into the thiazole ring necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve the desired molecular architecture efficiently.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated that derivatives of thiazole-benzodioxole hybrids exhibit promising pharmacological activity across multiple disease models. For instance, research indicates that these compounds can inhibit the activity of certain kinases involved in cancer progression or modulate neurotransmitter receptors associated with neurological disorders. The butylcarbamoyl moiety further enhances these effects by improving solubility and bioavailability.

The benzodioxole group plays a crucial role in determining the compound's pharmacokinetic profile. Its aromatic nature allows for stable interactions with biological targets while its polar characteristics facilitate penetration across biological membranes. This balance makes it an ideal candidate for developing orally active drugs that can reach their target sites efficiently. Additionally, the carboxamide group contributes to the molecule's overall stability and resistance to metabolic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide with high accuracy. Molecular dynamics simulations and virtual screening techniques have been used to identify potential binding pockets on biological targets such as enzymes and receptors. These studies have provided valuable insights into how modifications to the molecular structure can enhance binding affinity and selectivity.

The therapeutic potential of this compound is further underscored by its ability to engage with multiple biological pathways simultaneously. This polypharmacological approach has shown promise in treating complex diseases that involve intricate interplay between various cellular processes. For example, studies suggest that N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide may exert anti-inflammatory effects by inhibiting cyclooxygenase enzymes while also possessing antioxidant properties that protect against oxidative stress.

In conclusion, N-{4-[(butylcarbamoyl)methyl]-1,3-thiazol-2-yl}-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1005308-46-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The integration of a thiazole ring with a benzodioxole moiety creates a versatile scaffold that can be modified to target various diseases effectively. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in the development of next-generation therapeutics.